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Compound of Interest

Compound Name: N-(Chloroacetyl)-D-leucine

CAS No.: 64830-83-7

Cat. No.: B14487911

Get Quote

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development

Professionals Application: Chiral intermediate synthesis, peptide derivatization, and mixed-

mode affinity chromatography ligand preparation.

Introduction & Mechanistic Insights
The chloroacetylation of amino acids is a fundamental derivatization technique utilized

extensively in drug development to create reactive electrophilic intermediates. N-chloroacetyl-

D-leucine[1] serves as a critical chiral building block for synthesizing complex peptidomimetics,

targeted covalent inhibitors, and specific affinity chromatography resins[2].

The synthesis relies on the classic Schotten-Baumann reaction, wherein an aqueous alkaline

environment is used to facilitate the acylation of the amino group by an acyl chloride.

Causality in Experimental Design
Zwitterion Disruption: In neutral aqueous solutions, D-leucine exists as a zwitterion with a

protonated, non-nucleophilic ammonium group ( −NH3+​). The addition of a strong base (e.g.,
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NaOH or K2​CO3​) deprotonates the amine to its free state ( −NH2​), rendering it highly

nucleophilic[3].

Exotherm and Hydrolysis Control: Chloroacetyl chloride is highly reactive and susceptible to

rapid hydrolysis in water. By strictly maintaining the reaction temperature at 0–5 °C, the rate

of amine acylation vastly outpaces the competitive hydrolysis of the acyl chloride[4].

Dynamic pH Maintenance: The acylation process liberates hydrochloric acid ( HCl ) as a

byproduct. If left unneutralized, the pH drops, protonating the remaining D-leucine and

halting the reaction. Simultaneous, dropwise addition of base is required to maintain the pH

between 10 and 11[4].

Experimental Workflow
The following diagram illustrates the critical stages of the derivatization process, from initial

dissolution to final purification.
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1. Dissolution
Dissolve D-Leucine in aq. NaOH

(pH > 10)

2. Thermal Control
Chill reactor to 0-5 °C

3. Acylation
Dropwise Chloroacetyl Chloride

Maintain pH 10-11

 Prevent hydrolysis

4. Acidification
Adjust to pH 1-2 with conc. HCl

 Reaction completion

5. Isolation
Filter precipitate or extract with EtOAc

 Protonate carboxylate

6. Purification
Recrystallize (EtOAc or EtOH/Water)

 Maximize purity

Click to download full resolution via product page

Workflow for the Schotten-Baumann chloroacetylation of D-leucine.

Materials and Physicochemical Data
To ensure reproducibility and safety, verify the purity of all reagents prior to synthesis.

Chloroacetyl chloride is a severe lachrymator and corrosive agent; all operations must be

conducted in a certified fume hood[5].
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Table 1: Physicochemical Properties of Target
Compound

Parameter Value / Specification

Target Compound N-Chloroacetyl-D-leucine

CAS Registry Number 64830-83-7 (D-form)[1] / 688-12-0 (L-form)[6]

Molecular Formula C8​H14​ClNO3​[7]

Molecular Weight 207.65 g/mol [6]

Appearance White to off-white crystalline powder[6]

Melting Point ~134 °C[6]

Step-by-Step Protocol: Synthesis of N-Chloroacetyl-
D-Leucine
This protocol is scaled for a 50 mmol synthesis but can be linearly scaled for process chemistry

applications.

Phase 1: Preparation and Deprotonation
Dissolution: In a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, pH

probe, and two dropping funnels, suspend 6.56 g (50 mmol) of D-leucine in 25 mL of

deionized water.

Alkalinization: Slowly add 5N NaOH until the D-leucine is completely dissolved and the

solution reaches a pH of 11.0[4].

Cooling: Submerge the reaction flask in an ice-water bath and allow the internal temperature

to equilibrate to 0–5 °C[4].

Phase 2: Acylation Reaction
Reagent Loading: Charge one dropping funnel with 4.77 mL (60 mmol, 1.2 eq) of

chloroacetyl chloride[3]. Charge the second dropping funnel with 5N NaOH .
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Simultaneous Addition: Begin adding the chloroacetyl chloride dropwise over a period of 30–

45 minutes. Vigorously stir the biphasic mixture[3].

pH Maintenance (Critical): Continuously monitor the pH. As the pH begins to drop due to HCl

formation, simultaneously add 5N NaOH dropwise to maintain the pH strictly between 10.5

and 11.0[4].

Maturation: Once the addition is complete, maintain the reaction at 0–5 °C for 1 hour, then

remove the ice bath and allow it to stir at room temperature for an additional 1 to 2 hours to

ensure complete conversion[8].

Phase 3: Isolation and Purification
Organic Wash (Optional): If a biphasic solvent system (e.g., using toluene or methyl ethyl

ketone) was employed, separate and discard the organic layer to remove unreacted acyl

chloride and non-polar impurities[4][8].

Acidification: Cool the aqueous phase back to 0–5 °C. Slowly add concentrated HCl (approx.

37%) dropwise until the pH reaches 1.0 to 2.0[4]. This converts the soluble sodium N-

chloroacetyl-D-leucinate into the insoluble free acid.

Crystallization: Seed the solution if necessary, and allow the mixture to crystallize at 0–5 °C

for 3 hours[4].

Filtration: Collect the precipitated N-chloroacetyl-D-leucine via vacuum filtration. Wash the

filter cake with a minimal amount of ice-cold deionized water to remove residual salts.

Recrystallization: Recrystallize the crude product from a mixture of ethyl acetate or

ethanol/water to achieve >99% purity[4][8]. Dry the purified crystals in a vacuum desiccator

over P2​O5​or in a vacuum oven at 40 °C.

Troubleshooting & Process Optimization
Table 2: Common Failure Modes and Corrective Actions
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Observation / Issue Mechanistic Cause Corrective Action

Low Yield (<60%)

Hydrolysis of chloroacetyl

chloride outcompeting the

acylation reaction.

Ensure strict temperature

control (0-5 °C) during

addition. Increase stirring rate

to maximize interfacial

contact[3].

Incomplete Conversion

pH dropped below 9, causing

protonation of the D-leucine

amine group.

Monitor pH continuously. Do

not add acyl chloride faster

than the base can neutralize

the generated HCl [4].

Oiling Out During Acidification

Product precipitating as a

liquid rather than a crystal due

to rapid pH drop or impurities.

Add HCl more slowly. Seed the

solution with pure N-

chloroacetyl-D-leucine crystals

before reaching pH 2[4].

High Salt Content in Product
Co-precipitation of NaCl during

the acidification step.

Ensure thorough washing of

the filter cake with ice-cold

water. Recrystallize from an

organic solvent like ethyl

acetate[8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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